Cas no 73147-42-9 (Benzenamine, 2,6-dimethyl-N-octyl-)

• Product Name: Benzenamine, 2,6-dimethyl-N-octyl-
• CAS No: 73147-42-9
• MF: C₁₆H₂₇N
• MW: 233.392284631729
• CID: 542954
• PubChem ID: 12143374
• Update Time: 2025-04-19

Benzenamine, 2,6-dimethyl-N-octyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,6-dimethyl-N-octyl-
• 2,6-dimethyl-N-octylaniline
• 73147-42-9
• SCHEMBL11292371
• AGN-PC-0NHX42
• AKOS005296008
• DTXSID40478481

• Inchi： 1S/C16H27N/c1-4-5-6-7-8-9-13-17-16-14(2)11-10-12-15(16)3/h10-12,17H,4-9,13H2,1-3H3
• InChI Key： OTJRNBKBBKULFR-UHFFFAOYSA-N
• SMILES： N(C1C(C)=CC=CC=1C)CCCCCCCC

Computed Properties

• Exact Mass: 233.214349865g/mol
• Monoisotopic Mass: 233.214349865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 12Ų